BENGHE Foundational & Exploratory

Check Availability & Pricing

Direct Blue 71: A Comprehensive Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Direct Blue 71
CAS No.: 4399-55-7
Cat. No.: B1214608
Get Quote
. J

This in-depth technical guide provides a thorough overview of Direct Blue 71, a versatile triazo
dye with significant applications in life sciences research. Aimed at researchers, scientists, and
drug development professionals, this document details the dye's synonyms, chemical
properties, and established experimental protocols. It also explores the toxicological
considerations associated with azo dyes and presents experimental workflows in a clear, visual
format.

Synonyms and Chemical Identity

Direct Blue 71 is known by a multitude of synonyms in scientific and commercial literature. A
comprehensive list is provided below to aid in literature searches and material sourcing.

Table 1: Synonyms and Identifiers for Direct Blue 71
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Category

Identifier

Common Name

Direct Blue 71

Colour Index (C.l.) Name

C.l. Direct Blue 71

C.I. Number

34140

CAS Registry Number

4399-55-7[1]

EC Number 224-531-4
tetrasodium 3-[[4-[[4-[(6-amino-1-hydroxy-3-
sulfonato-2-naphthyl)azo]-6-sulfonato-1-
IUPAC Name

naphthyllazo]-1-naphthyllazolnaphthalene-1,5-

disulfonate

Trade Names & Other Synonyms

Sirius Light Blue BRR, Solantine Blue FF,
Benzanil Supra Blue BRR, Chlorantine Fast
Blue FFC, Diazol Light Blue R, Kayarus Supra
Blue BRR, Solophenyl Blue GL, DB71 stain[1][2]

Physicochemical Properties

Understanding the physicochemical properties of Direct Blue 71 is crucial for its effective

application in experimental settings. Key quantitative data are summarized in the table below.

Table 2: Physicochemical Properties of Direct Blue 71
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Property Value Reference
Molecular Formula CaoH23N7Nas013S4 [1]
Molecular Weight 1029.87 g/mol [1]
Appearance Dark blue to black powder

Maximum Absorbance (Amax) 587-594 nm in water [3]

Soluble in water (10 g/L at 60
°C, 20 g/L at 97 °C), slightl

Solubility g ) gty . [1]
soluble in ethanol, insoluble in

other organic solvents.

Chemical Class Triazo dye

Experimental Protocols and Applications

Direct Blue 71 is a versatile tool in the laboratory, primarily used for staining proteins on
various membranes and in tissue sections. Its high sensitivity and reversible nature make it a
valuable alternative to other common protein stains.

Protein Staining on Blotting Membranes (Western Blot)

Direct Blue 71 is highly effective for the rapid and sensitive staining of proteins on
nitrocellulose (NC) and polyvinylidene difluoride (PVDF) membranes. The staining is reversible,
allowing for subsequent immunodetection.[4][5][6] It is often used as a loading control method
in Western blotting.[7][8]

This protocol is adapted from the method described by Hong et al. (2000).[4][5][6]

» Staining Solution Preparation: Prepare a 0.1% (w/v) Direct Blue 71 solution in 40% (v/v)
ethanol and 10% (v/v) acetic acid.

e Membrane Equilibration: After protein transfer, briefly wash the membrane with deionized
water.

o Staining: Immerse the membrane in the Direct Blue 71 staining solution for 5-7 minutes at
room temperature with gentle agitation.
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e Rinsing: Briefly rinse the membrane with the staining solvent (40% ethanol, 10% acetic acid)
to remove excess dye.

 Visualization: Protein bands will appear as bluish-violet against a light background. The
membrane can be imaged or photographed at this stage.

» Destaining (for subsequent immunodetection): To destain, wash the membrane with a
solution of 50% (v/v) ethanol and 10% (v/v) acetic acid until the background is clear and the
protein bands are no longer visible. Subsequently, wash the membrane thoroughly with
deionized water and proceed with the standard Western blotting blocking and antibody
incubation steps.

Histological Staining

While the literature indicates that Direct Blue 71 has been used to stain sections of the brain to
visualize its structure, specific, detailed protocols for histological applications are not as readily
available as those for Western blotting.[1] The general principle involves the binding of the
anionic dye to positively charged components within the tissue under acidic conditions.
Researchers wishing to use Direct Blue 71 for histology may need to adapt protocols from
other direct dyes, optimizing parameters such as dye concentration, staining time, and
differentiation steps for their specific tissue and application.

Antigen-Antibody Interaction Studies

Direct Blue 71 is noted for its utility in staining membrane-immobilized antibodies and proteins,
which is beneficial for investigating antigen-antibody interactions.[1] However, detailed
protocols for specific immunoassays like ELISA or other immunodetection methods employing
Direct Blue 71 as a primary visualization agent are not well-documented in the available
scientific literature. Its application in this context likely involves its use as a general protein stain
to confirm the immobilization of antibodies or antigens on a solid phase.

Experimental Workflows

The following diagrams illustrate common experimental workflows involving Direct Blue 71.
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Western Blot Workflow with Direct Blue 71 Staining
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Caption: Workflow for Western blotting using Direct Blue 71 as a loading control stain.

Toxicological Profile and Potential Cellular Effects

It is important for researchers to be aware of the toxicological properties of the reagents they
use. As an azo dye, Direct Blue 71 belongs to a class of compounds that have been studied
for their potential toxic and carcinogenic effects.

The toxicity of many azo dyes is linked to their metabolic reduction, which can occur by the
action of intestinal microbiota or hepatic enzymes.[9][10] This reductive cleavage of the azo
bond (-N=N-) can release aromatic amines, some of which are known or suspected
carcinogens.[9] These aromatic amines can undergo further metabolic activation, for example,
through N-oxidation by cytochrome P450 enzymes, to form reactive intermediates that can bind
to DNA and other macromolecules, leading to mutations and potentially initiating cancer.[11]

While specific studies on the cellular signaling pathways directly modulated by Direct Blue 71
are not available in the reviewed literature, the diagram below illustrates the general metabolic
activation and toxicity pathway associated with some azo dyes.
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Generalized Metabolic Activation and Toxicity Pathway of Azo Dyes
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Caption: Generalized pathway of azo dye metabolic activation and potential carcinogenicity.

It is important to note that the toxicological properties can vary significantly between different
azo dyes. Therefore, appropriate safety precautions should always be taken when handling
Direct Blue 71, including the use of personal protective equipment and working in a well-
ventilated area.

In conclusion, Direct Blue 71 is a valuable and sensitive stain for proteomic applications,
particularly in Western blotting. While its use in histology and immunoassays is documented,
detailed protocols are less common. Researchers should be mindful of the general
toxicological considerations for azo dyes and handle this compound with appropriate care.
Further research into its specific biological effects and potential interactions with cellular
signaling pathways would be beneficial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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